1-Methyl-1-phenylhydrazine sulfate

• Molecular Formula: C7H12N2O4S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 1-methyl-1-phenylhydrazine;sulfuric acid
• InChI: InChI=1S/C7H10N2.H2O4S/c1-9(8)7-5-3-2-4-6-7;1-5(2,3)4/h2-6H,8H2,1H3;(H2,1,2,3,4)
• InChI Key: NTMUFLHKQMIRCT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)N.OS(=O)(=O)O

Description

1-Methyl-1-phenylhydrazine sulfate is an organic compound with the molecular formula C7H10N2 and a molecular weight of 122.17 g/mol . It is also known by other names such as α-Methyl-α-phenylhydrazine and N-Methyl-N-phenylhydrazine

Preparation Methods

1-Methyl-1-phenylhydrazine sulfate can be synthesized through several methods. One common synthetic route involves the reaction of phenylhydrazine with methyl iodide in the presence of a base . The reaction conditions typically include a solvent such as ethanol or methanol and a temperature range of 0-78°C . Industrial production methods may involve similar reaction conditions but on a larger scale, with additional purification steps to ensure the compound’s purity.

Chemical Reactions Analysis

1-Methyl-1-phenylhydrazine sulfate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitroso or azo compounds.

Reduction: It can be reduced to form hydrazine derivatives.

Substitution: The compound can undergo substitution reactions with various electrophiles, leading to the formation of substituted hydrazine derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles such as alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-1-phenylhydrazine sulfate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of heterocyclic compounds.

Biology: The compound is studied for its potential biological activity, including its effects on enzyme activity and cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new pharmaceuticals.

Industry: It is used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-1-phenylhydrazine sulfate involves its interaction with various molecular targets and pathways. It can act as a nucleophile, participating in nucleophilic substitution reactions . Additionally, it can form complexes with metal ions, which may influence its reactivity and biological activity .

Comparison with Similar Compounds

1-Methyl-1-phenylhydrazine sulfate can be compared with other similar compounds such as phenylhydrazine and methylhydrazine . While phenylhydrazine lacks the methyl group, methylhydrazine lacks the phenyl group. The presence of both the methyl and phenyl groups in this compound imparts unique chemical properties, such as increased stability and reactivity .

Similar compounds include:

Phenylhydrazine: C6H5NHNH2

Methylhydrazine: CH3NHNH2

1,1-Diphenylhydrazine: (C6H5)2NNH2

These compounds share some chemical properties but differ in their reactivity and applications.